Cas no 630412-56-5 (Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]-)

• Product Name: Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]-
• CAS No: 630412-56-5
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 1644608
• Update Time: 2024-09-12

Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]-
• 1-fluoro-3-((4-nitrophenoxy)methyl)benzene

• Inchi： 1S/C13H10FNO3/c14-11-3-1-2-10(8-11)9-18-13-6-4-12(5-7-13)15(16)17/h1-8H,9H2
• InChI Key： IVOVODAXYABLAF-UHFFFAOYSA-N
• SMILES： C1(F)=CC=CC(COC2=CC=C([N+]([O-])=O)C=C2)=C1

Computed Properties

• Exact Mass: 247.0645

Experimental Properties

• PSA: 52.37